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Compound of Interest

Compound Name: Guajadial

Cat. No.: B15128780

Introduction

Guajadial, a meroterpenoid compound isolated from the leaves of the guava plant (Psidium
guajava), has demonstrated notable antineoplastic activity against non-small-cell lung
carcinoma.[1] This document provides a summary of the current understanding of the cellular
response of the A549 lung cancer cell line to Guajadial and its parent extracts. The information
is intended for researchers, scientists, and professionals in drug development, offering insights
into its cytotoxic effects, induction of apoptosis, and potential signaling pathways. While specific
data on isolated Guajadial is emerging, much of the current research is based on the broader
effects of P. guajava leaf extracts.

Data Presentation

Cytotoxicity of Guava Leaf Extracts and Guajadial E on
A549 Cells

The following table summarizes the cytotoxic effects of P. guajava leaf extracts and a specific
isomer of Guajadial on the A549 cell line. It is important to note that the extracts contain a
mixture of bioactive compounds, including but not limited to Guajadial.
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Compound/ . .
Cell Line Assay Endpoint Result Reference
Extract
Enhanced 1.7
Concentrated _ _
) times after in
Guava Sulforhodami _
A549 IC50 vitro [2]
Leaves ne B ] ]
gastrointestin
Extract (C10) , _
al simulation
Non- Enhanced 3.5
concentrated ) times after in
Sulforhodami )
Guava A549 B IC50 vitro [2]
ne
Leaves gastrointestin
Extract (NC) al simulation
Enhanced 3.0
Concentrated ) )
) times after in
Guava Sulforhodami ]
A549 IC50 vitro [2]
Leaves ne B ] ]
gastrointestin
Extract (C20) ) ]
al simulation
Guajadial E A549 Not Specified  IC50 6.30 pg/mL [1]

Effects of Guava Leaf Extract on A549 Cell Proliferation
and Oxidative Stress

Treatment with ethanolic extracts of P. guajava leaves has been shown to inhibit the

proliferation of A549 cells and reduce markers of oxidative stress.

Treatment

Effect on A549

Concentration Cell
Proliferation

Effect on Lipid
Peroxidation
(MDA Levels)

Reference

P. guajava Leaf
0.97 mg/mL
Extract

Reduced by ~70-

90%

Suppressed lipid

peroxyl radicals

P. guajava Leaf
1.94 mg/mL
Extract

Reduced by ~70-

90%

Suppressed lipid

peroxyl radicals
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Signaling Pathways
Postulated Signaling Pathway for Guava Leaf Extract in
Lung Cancer Cells

A network pharmacology study of guava leaf constituents suggests that their antitumor effects
in lung cancer, including on cell lines like A549, may be mediated through the PI3K-Akt
signaling pathway.[4][5] The extract's components likely interact with multiple targets within this
pathway, leading to the inhibition of cell proliferation and induction of apoptosis.
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Guava Leaf Extract
(Containing Guajadial)

[nhibits

Activates
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Cell Proliferation Apoptosis

Start:
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:
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l

Treat with Guajadial
(Varying Concentrations & Times)

Cell Viability Assay Apoptosis Assay Cell Cycle Analysis Western Blot Analysis
(e.g., MTS, SRB) (e.g., Annexin V/PI Staining) (Flow Cytometry) (Signaling Proteins)

Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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